Cas no 84434-68-4 (1-Propanaminium,3-chloro-2-hydroxy-N-(2-hydroxyethyl)-N,N-dimethyl-, chloride (1:1))

• Product Name: 1-Propanaminium,3-chloro-2-hydroxy-N-(2-hydroxyethyl)-N,N-dimethyl-, chloride (1:1)
• CAS No: 84434-68-4
• MF: C₇H₁₇Cl₂NO₂
• MW: 218.121380567551
• CID: 726965
• PubChem ID: 3019885
• Update Time: 2025-04-19

1-Propanaminium,3-chloro-2-hydroxy-N-(2-hydroxyethyl)-N,N-dimethyl-, chloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Propanaminium,3-chloro-2-hydroxy-N-(2-hydroxyethyl)-N,N-dimethyl-, chloride (1:1)
• (3-chloro-2-hydroxypropyl)(2-hydroxyethyl)dimethylammonium chloride
• (3-chloro-2-hydroxypropyl)-(2-hydroxyethyl)-dimethylazanium,chloride
• 1-Propanaminium,3-chloro-2-hydroxy-N-(2-hydroxyethyl)-N,N-dimethyl-,chloride (9CI)
• EINECS 282-869-8
• NS00060289
• DTXSID401004706
• 3-Chloro-2-hydroxy-N-(2-hydroxyethyl)-N,N-dimethylpropan-1-aminium chloride
• SCHEMBL9358540
• 84434-68-4

• Inchi： 1S/C7H17ClNO2.ClH/c1-9(2,3-4-10)6-7(11)5-8;/h7,10-11H,3-6H2,1-2H3;1H/q+1;/p-1
• InChI Key： WSEBKJRVPMLGFV-UHFFFAOYSA-M
• SMILES： ClCC(C[N+](C)(C)CCO)O.[Cl-]

Computed Properties

• Exact Mass: 217.06400
• Monoisotopic Mass: 217.063634
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 109
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5

Experimental Properties

• PSA: 40.46000
• LogP: -3.34120